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Compound of Interest
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CAS No.: 117630-05-4

Cat. No.: B570375

Get Quote

Introduction

Chelon™ Silver, a proprietary formulation of silver nanoparticles, has garnered significant

interest for its potential applications in various fields, including medicine and consumer

products. A thorough understanding of its cytotoxic profile is paramount for its safe and

effective use. These application notes provide a comprehensive overview of standard cell

culture-based assays to evaluate the in vitro cytotoxicity of Chelon™ Silver. The described

protocols are intended for researchers, scientists, and drug development professionals.

Silver nanoparticles (AgNPs) are known to induce cytotoxicity through various mechanisms,

primarily involving the generation of reactive oxygen species (ROS), which leads to oxidative

stress, mitochondrial dysfunction, and ultimately, apoptosis or programmed cell death.[1][2] The

cellular uptake of AgNPs can occur through endocytosis, and once inside the cell, they can

release silver ions (Ag+), contributing to their toxic effects—a phenomenon often referred to as

the "Trojan-horse" mechanism.[3] The cytotoxicity of AgNPs is also influenced by their

physicochemical properties, such as size, shape, surface coating, and concentration.[4]
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This document outlines detailed protocols for key cytotoxicity assays, including the MTT assay

for cell viability, the LDH assay for membrane integrity, the Caspase-Glo® 3/7 assay for

apoptosis, and the DCFH-DA assay for intracellular ROS detection. Additionally, it provides

context on the PI3K/Akt/mTOR signaling pathway, which is often implicated in AgNP-induced

cellular responses.[1][3][5]

Experimental Workflow Overview
A typical experimental workflow for assessing Chelon™ Silver cytotoxicity involves a series of

sequential and complementary assays. The initial step is to determine the impact on cell

viability and membrane integrity, followed by investigations into the underlying mechanisms,

such as apoptosis and oxidative stress.
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Figure 1: Experimental workflow for Chelon™ Silver cytotoxicity testing.

Signaling Pathway: PI3K/Akt/mTOR in AgNP-Induced
Cytotoxicity
Silver nanoparticles can modulate the Phosphoinositide 3-kinase (PI3K)/Protein Kinase B

(Akt)/mammalian Target of Rapamycin (mTOR) signaling pathway, which is a crucial regulator

of cell growth, proliferation, survival, and autophagy.[1][3][5] AgNP-induced ROS can lead to

the activation or inhibition of this pathway, influencing the cellular fate towards either survival or
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apoptosis. Understanding the impact of Chelon™ Silver on this pathway can provide valuable

insights into its mechanism of action.

Chelon™ Silver (AgNPs)

Reactive Oxygen Species (ROS)

PI3K

Activation/Inhibition

Apoptosis

Akt

mTOR

Inhibition

Autophagy

Inhibition

Cell Survival/Proliferation

Click to download full resolution via product page

Figure 2: PI3K/Akt/mTOR signaling in AgNP cytotoxicity.

Experimental Protocols
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium
bromide) Assay for Cell Viability
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Principle: This colorimetric assay measures the metabolic activity of cells, which is an indicator

of cell viability. In living cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt

MTT to purple formazan crystals. The amount of formazan produced is proportional to the

number of viable cells.

Materials:

Chelon™ Silver stock solution

MTT reagent (5 mg/mL in sterile PBS)

Cell culture medium (e.g., DMEM, RPMI-1640)

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin solution

96-well cell culture plates

Dimethyl sulfoxide (DMSO) or isopropanol

Microplate reader

Protocol:

Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of

complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ incubator to

allow for cell attachment.

Treatment: Prepare serial dilutions of Chelon™ Silver in complete culture medium. Remove

the old medium from the wells and add 100 µL of the Chelon™ Silver dilutions. Include

untreated cells as a negative control and a vehicle control if Chelon™ Silver is suspended in

a solvent.

Nanoparticle Interference Control: In parallel, prepare wells with the same concentrations of

Chelon™ Silver in cell-free medium to assess any direct reaction with the MTT reagent.
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Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at

37°C in a 5% CO₂ incubator.

MTT Addition: After incubation, add 20 µL of MTT solution (5 mg/mL) to each well and

incubate for 4 hours at 37°C.

Formazan Solubilization: Carefully remove the medium from each well and add 100 µL of

DMSO or isopropanol to dissolve the formazan crystals. Gently shake the plate for 15

minutes to ensure complete solubilization.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Subtract the absorbance of the nanoparticle interference control wells from

the corresponding treated wells. Calculate cell viability as a percentage of the untreated

control: Cell Viability (%) = (Absorbance of treated cells / Absorbance of control cells) x 100

Lactate Dehydrogenase (LDH) Cytotoxicity Assay
Principle: LDH is a stable cytosolic enzyme that is released into the cell culture medium upon

damage to the plasma membrane. The LDH assay measures the amount of LDH in the

supernatant, which is proportional to the number of lysed cells.

Materials:

Chelon™ Silver stock solution

LDH assay kit (containing substrate, cofactor, and dye)

Cell culture medium

96-well cell culture plates

Lysis buffer (provided with the kit or 1% Triton X-100)

Microplate reader

Protocol:
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Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol.

Nanoparticle Interference Control: Prepare wells with Chelon™ Silver in cell-free medium to

check for interference with the LDH assay components.[6]

Incubation: Incubate the plate for the desired exposure time.

Supernatant Collection: After incubation, centrifuge the plate at 250 x g for 5 minutes.

Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.

Maximum LDH Release Control: To determine the maximum LDH release, add 10 µL of lysis

buffer to control wells and incubate for 15 minutes before centrifugation.

LDH Reaction: Prepare the LDH reaction mixture according to the manufacturer's

instructions. Add 50 µL of the reaction mixture to each well containing the supernatant.

Incubation and Measurement: Incubate the plate at room temperature for 30 minutes,

protected from light. Measure the absorbance at 490 nm using a microplate reader.

Data Analysis: Subtract the absorbance of the nanoparticle interference control from the

corresponding treated wells. Calculate cytotoxicity as a percentage of the maximum LDH

release: Cytotoxicity (%) = [(Absorbance of treated cells - Absorbance of untreated cells) /

(Absorbance of maximum LDH release - Absorbance of untreated cells)] x 100

Caspase-Glo® 3/7 Assay for Apoptosis
Principle: Caspases are proteases that play a key role in apoptosis. The Caspase-Glo® 3/7

assay uses a luminogenic substrate containing the DEVD tetrapeptide sequence, which is

cleaved by activated caspase-3 and -7. This cleavage releases a substrate for luciferase,

generating a luminescent signal that is proportional to caspase activity.[7][8][9]

Materials:

Chelon™ Silver stock solution

Caspase-Glo® 3/7 Assay System (Promega)

White-walled 96-well plates
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Luminometer

Protocol:

Cell Seeding and Treatment: Seed cells in a white-walled 96-well plate and treat with

Chelon™ Silver as described in the MTT protocol. Include a positive control for apoptosis

(e.g., staurosporine).

Reagent Preparation: Reconstitute the Caspase-Glo® 3/7 reagent according to the

manufacturer's instructions and allow it to equilibrate to room temperature.

Reagent Addition: After the treatment period, remove the plate from the incubator and allow it

to equilibrate to room temperature. Add 100 µL of the Caspase-Glo® 3/7 reagent to each

well.

Incubation: Mix the contents of the wells by gently shaking the plate for 30 seconds. Incubate

at room temperature for 1 to 2 hours, protected from light.

Luminescence Measurement: Measure the luminescence of each well using a luminometer.

Data Analysis: Express the results as relative luminescence units (RLU) or as a fold change

compared to the untreated control.

DCFH-DA Assay for Intracellular Reactive Oxygen
Species (ROS)
Principle: The 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA) assay is used to measure

intracellular ROS. DCFH-DA is a cell-permeable compound that is deacetylated by intracellular

esterases to non-fluorescent DCFH. In the presence of ROS, DCFH is oxidized to the highly

fluorescent 2',7'-dichlorofluorescein (DCF). The fluorescence intensity is proportional to the

amount of intracellular ROS.[10][11]

Materials:

Chelon™ Silver stock solution

DCFH-DA (5 mM stock in DMSO)
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Hanks' Balanced Salt Solution (HBSS) or serum-free medium

Black 96-well plates

Fluorescence microplate reader

Protocol:

Cell Seeding: Seed cells in a black 96-well plate and incubate for 24 hours.

DCFH-DA Loading: Remove the culture medium and wash the cells twice with warm HBSS.

Add 100 µL of 10 µM DCFH-DA in HBSS to each well and incubate for 30 minutes at 37°C.

Washing: Remove the DCFH-DA solution and wash the cells twice with warm HBSS to

remove any extracellular probe.

Treatment: Add 100 µL of Chelon™ Silver dilutions in HBSS or serum-free medium to the

wells. Include a positive control for ROS induction (e.g., H₂O₂).

Fluorescence Measurement: Immediately measure the fluorescence intensity at an excitation

wavelength of 485 nm and an emission wavelength of 530 nm. Take readings at regular

intervals (e.g., every 15 minutes) for 1-2 hours.

Data Analysis: Express the results as relative fluorescence units (RFU) or as a fold change

in fluorescence compared to the untreated control at each time point.

Data Presentation
Quantitative data from the cytotoxicity assays should be presented in a clear and organized

manner to facilitate comparison and interpretation. Tables are an effective way to summarize

key findings.

Table 1: Cell Viability (MTT Assay) of Human Lung Fibroblast (IMR-90) Cells after 24-hour

Exposure to Chelon™ Silver
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Chelon™ Silver
Concentration (µg/mL)

Mean Absorbance (570
nm) ± SD

% Cell Viability ± SD

0 (Control) 1.25 ± 0.08 100 ± 6.4

1 1.18 ± 0.06 94.4 ± 4.8

5 0.95 ± 0.05 76.0 ± 4.0

10 0.63 ± 0.04 50.4 ± 3.2

25 0.31 ± 0.03 24.8 ± 2.4

50 0.15 ± 0.02 12.0 ± 1.6

Table 2: Membrane Integrity (LDH Assay) of Human Hepatocellular Carcinoma (HepG2) Cells

after 24-hour Exposure to Chelon™ Silver

Chelon™ Silver
Concentration (µg/mL)

Mean Absorbance (490
nm) ± SD

% Cytotoxicity ± SD

0 (Control) 0.12 ± 0.01 0 ± 0

1 0.15 ± 0.02 5.8 ± 3.8

5 0.25 ± 0.03 25.0 ± 5.8

10 0.48 ± 0.04 69.2 ± 7.7

25 0.75 ± 0.06 121.2 ± 11.5

50 0.88 ± 0.07 146.2 ± 13.5

Max LDH Release 0.64 ± 0.05 100 ± 9.6

Table 3: Apoptosis (Caspase-Glo® 3/7 Assay) in Human Keratinocyte (HaCaT) Cells after 12-

hour Exposure to Chelon™ Silver
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Chelon™ Silver
Concentration (µg/mL)

Mean Luminescence (RLU)
± SD

Fold Change vs. Control ±
SD

0 (Control) 15,230 ± 1,150 1.0 ± 0.08

5 28,937 ± 2,340 1.9 ± 0.15

10 65,489 ± 5,120 4.3 ± 0.34

25 112,702 ± 9,870 7.4 ± 0.65

Table 4: Intracellular ROS Production (DCFH-DA Assay) in Human Lung Adenocarcinoma

(A549) Cells after 1-hour Exposure to Chelon™ Silver

Chelon™ Silver
Concentration (µg/mL)

Mean Fluorescence (RFU)
± SD

Fold Change vs. Control ±
SD

0 (Control) 8,540 ± 760 1.0 ± 0.09

5 14,518 ± 1,230 1.7 ± 0.14

10 29,890 ± 2,540 3.5 ± 0.30

25 54,656 ± 4,870 6.4 ± 0.57
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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